Cas no 257877-45-5 (2,2'-Butane-1,4-diylbis(piperazine-1,4-diyl)dipyrimidine)

• Product Name: 2,2'-Butane-1,4-diylbis(piperazine-1,4-diyl)dipyrimidine
• CAS No: 257877-45-5
• MF: C₂₀H₃₀N₈
• MW: 382.505802631378
• CID: 1077134
• Update Time: 2025-06-10

2,2'-Butane-1,4-diylbis(piperazine-1,4-diyl)dipyrimidine Chemical and Physical Properties

Names and Identifiers

• Imp. C (EP): 2,2'-[Butane-1,4-diylbis(piperazine-1,4-diyl)]dipyrimidine
• 2,2'-[Butane-1,4-diylbis(piperazine-1,4-diyl)]dipyrimidine
• 2-[4-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]piperazin-1-yl]pyrimidine
• 1,1'-Tetramethylenebis[4-(2-pyrimidinyl)piperazine]
• CID 101000529
• Buspirone Impurity 3(Buspirone EP Impurity C)
• Buspirone EP Impurity C
• Tandospirone impurity Ⅳ
• Tandospirone Impurity Ⅲ
• Buspirone EP Imp C
• 1,4-bis(4-(pyrimidin-2-yl)piperazin-1-yl)butane
• Tandospirone Impurity Ⅴ
• 2,2'-[Butane-1,4-diylbis(piperazine
• 2,2'-Butane-1,4-diylbis(piperazine-1,4-diyl)dipyrimidine

• Inchi： 1S/C20H30N8/c1(9-25-11-15-27(16-12-25)19-21-5-3-6-22-19)2-10-26-13-17-28(18-14-26)20-23-7-4-8-24-20/h3-8H,1-2,9-18H2
• InChI Key： JJVKBYFPRGPOFR-UHFFFAOYSA-N
• SMILES： N1(CCN(C2N=CC=CN=2)CC1)CCCCN1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 382
• Topological Polar Surface Area: 64.5

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
• Vapor Pressure: Not available
• pka: 8.15±0.10(Predicted)

2,2'-Butane-1,4-diylbis(piperazine-1,4-diyl)dipyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2,2'-Butane-1,4-diylbis(piperazine-1,4-diyl)dipyrimidine

2,2'-Butane-1,4-diylbis(piperazine-1,4-diyl)dipyrimidine: A Comprehensive Overview

The compound with CAS No. 257877-45-5, commonly referred to as 2,2'-Butane-1,4-diylbis(piperazine-1,4-diyl)dipyrimidine, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines two piperazine rings connected via a butane diyl group to two dipyrimidine units. The dipyrimidine moiety is particularly notable for its aromaticity and potential for electronic conjugation, making this compound a subject of interest in materials science and drug discovery.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The presence of the dipyrimidine unit further enhances the molecule's versatility, as it can participate in hydrogen bonding and π-π interactions, which are critical for molecular recognition and binding affinity. Researchers have explored the use of similar compounds in the development of kinase inhibitors and other therapeutic agents, suggesting that this compound may hold promise in the field of oncology or neurodegenerative diseases.

From a synthetic perspective, the preparation of 2,2'-Butane-1,4-diylbis(piperazine-1,4-diyl)dipyrimidine involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. The use of transition metal catalysts has been reported to facilitate the formation of the butane diyl linkage between the piperazine and dipyrimidine units. These methods not only ensure high yields but also allow for fine-tuning of the molecule's properties by introducing substituents at various positions.

In terms of physical properties, this compound exhibits a high degree of thermal stability and solubility in organic solvents, making it suitable for applications in thin-film deposition or as a precursor in polymer synthesis. Its electronic properties have been studied using computational methods such as density functional theory (DFT), which reveal that the molecule possesses a conjugated π-system capable of absorbing light in the visible spectrum. This characteristic makes it a candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

One area where dipyrimidine derivatives have shown particular promise is in the field of supramolecular chemistry. The ability of these molecules to form self-assembled structures through intermolecular interactions has led to their use in the creation of porous materials or molecular containers. For instance, researchers have demonstrated that certain dipyrimidine-based compounds can act as hosts for guest molecules, offering potential applications in drug delivery or catalysis.

The integration of piperazine moieties into this structure further enhances its functional diversity. Piperazine rings are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the molecule's solubility and bioavailability. This property is particularly advantageous in pharmaceutical applications where precise control over drug delivery is essential.

Looking ahead, ongoing research into diyldipyrimidine derivatives is expected to uncover new functionalities and applications for this class of compounds. For example, investigations into their electronic properties under different environmental conditions could pave the way for their use in adaptive materials or sensors. Additionally, advancements in synthetic methodologies may enable the production of more complex derivatives with tailored properties.

In conclusion, 2,2'-Butane-1,4-diylbis(piperazine-1,4-diyl)dipyrimidine represents a fascinating intersection of organic synthesis and materials science. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines. As our understanding of its behavior at both molecular and macroscopic levels continues to grow, so too does its potential to contribute to groundbreaking advancements in technology and medicine.